1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone oxalate

• IUPAC Name: 1-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone;oxalic acid
• InChI: InChI=1S/C23H28N4O3S.C2H2O4/c1-17(2)31(29,30)19-9-7-18(8-10-19)15-23(28)27-13-11-26(12-14-27)16-22-24-20-5-3-4-6-21(20)25-22;3-1(4)2(5)6/h3-10,17H,11-16H2,1-2H3,(H,24,25);(H,3,4)(H,5,6)
• InChI Key: GLRYYUQIZYKGFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC3=NC4=CC=CC=C4N3.C(=O)(C(=O)O)O
• Molecular Formula: C25H30N4O7S
• Molecular Weight: 530.6 g/mol

Description

1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone oxalate is a useful research compound. Its molecular formula is C25H30N4O7S and its molecular weight is 530.6. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Nitroimidazoles research, including derivatives with piperazine structures, have been explored for their in vitro anti-HIV activity. These compounds are developed as non-nucleoside reverse transcriptase inhibitors, showing promise in anti-HIV-1 and anti-HIV-2 activity in MT-4 cells (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Antimicrobial and Cytotoxic Activities

A series of azole-containing piperazine derivatives have demonstrated significant antibacterial, antifungal, and cytotoxic activities. These compounds, including variations with chlorophenyl and imidazol-1-yl groups, have shown broad-spectrum antimicrobial efficacy and promising in vitro activity against cancer cell lines (Gan, Fang, & Zhou, 2010).

Anti-inflammatory Activity

Compounds with substituted piperazine and imidazole structures have been synthesized and evaluated for their anti-inflammatory properties. Some of these compounds have shown significant in vitro and in vivo anti-inflammatory activities, offering insights into new therapeutic agents (Ahmed, Molvi, & Khan, 2017).

Electrochemical Synthesis

Electrochemical methods have been used to synthesize arylthiobenzazoles from compounds including piperazin-1-yl)ethanone derivatives. This approach highlights the potential for innovative synthesis techniques in producing compounds with varied biological activities (Amani & Nematollahi, 2012).

Crystal Structure and Computational Studies

The crystal structure and computational analysis of piperazine derivatives provide insights into their reactive sites and potential for various biological activities. Studies have included Hirshfeld surface analysis and DFT calculations to understand the molecular interactions and stability of these compounds (Kumara et al., 2017).

Antidiabetic Research

Piperazine derivatives have also been explored for their potential antidiabetic effects, showing significant insulin secretion increases and improved glucose tolerance in animal models without inducing hypoglycemia (Le Bihan et al., 1999).